1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-2-(pyridin-3-yl)ethanone

• IUPAC Name: 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-pyridin-3-ylethanone
• InChI: InChI=1S/C16H18N2O2S/c19-16(11-13-3-1-6-17-12-13)18-7-5-15(21-10-8-18)14-4-2-9-20-14/h1-4,6,9,12,15H,5,7-8,10-11H2
• InChI Key: LBJWZAZXHXLTOD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCSC1C2=CC=CO2)C(=O)CC3=CN=CC=C3
• Molecular Formula: C16H18N2O2S
• Molecular Weight: 302.4 g/mol
• CAS No.: 1705101-52-5

Description

1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-2-(pyridin-3-yl)ethanone is a synthetic chemical compound designed for advanced research and development purposes. This molecule features a 1,4-thiazepane core structure, substituted with a furan-2-yl group and a 2-(pyridin-3-yl)ethanone side chain. The integration of these heterocyclic scaffolds—furan and pyridine—is of significant interest in medicinal chemistry due to their prevalence in biologically active molecules . Compounds containing furan rings, such as 2-Acetylfuran, are known as important flavor compounds and intermediates found in various natural products . Furthermore, nitrogen-containing heterocycles like the pyridine ring in this compound are fundamental building blocks in pharmaceuticals and are frequently synthesized via efficient multicomponent reactions (MCRs) for constructing complex molecules in drug discovery programs . This complex structure suggests potential research applications in the synthesis of novel therapeutic agents and as a key intermediate in multicomponent reactions, which are powerful tools for generating molecular diversity in the search for new inhibitors and bioactive compounds . Researchers can utilize this compound to explore its mechanism of action in various biochemical assays and to investigate its potential as a scaffold for developing new chemical entities. This product is strictly for research and development use in a laboratory setting. It is not intended for diagnostic, therapeutic, or any human use.

Biological Activity

The compound 1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-2-(pyridin-3-yl)ethanone is a complex organic molecule characterized by its unique heterocyclic structure, which combines furan, thiazepane, and pyridine moieties. This structural diversity contributes to its potential biological activities, making it a subject of interest in medicinal chemistry and pharmacology.

Chemical Structure and Properties

The molecular formula of the compound is $C_{18}H_{19}N_{3}O_{2}S$, with a molecular weight of approximately 345.43 g/mol. The compound features a thiazepane ring fused with furan and pyridine structures, which are known for their interactions with various biological targets.

Property	Value
Molecular Formula	C18H19N3O2S
Molecular Weight	345.43 g/mol
Structural Features	Thiazepane, Furan, Pyridine

Biological Activities

Research indicates that this compound exhibits several biological activities:

• Antimicrobial Activity : Preliminary studies suggest that the compound has potential antimicrobial properties. The interaction of its heterocyclic rings with bacterial enzymes may inhibit their function, leading to bacterial cell death.
• Antioxidant Activity : The presence of furan and thiazepane rings may contribute to antioxidant properties, allowing the compound to scavenge free radicals and reduce oxidative stress in biological systems.
• Anticancer Potential : Studies have shown that compounds with similar structural motifs can exhibit anticancer activity by interfering with cancer cell proliferation pathways. The specific mechanisms include the modulation of signaling pathways involved in cell cycle regulation and apoptosis.
• Enzyme Inhibition : The compound may act as an inhibitor for various enzymes, including those involved in metabolic pathways. For instance, it has been noted to inhibit pancreatic lipase, which is relevant for obesity treatment.

The mechanism of action involves the binding of the compound to specific molecular targets within biological systems. This interaction can modulate enzyme activity or receptor signaling pathways, leading to various therapeutic effects. For example:

• Enzyme Binding : The heterocyclic rings can fit into the active sites of enzymes, inhibiting their activity.
• Receptor Modulation : The compound may alter receptor conformation or function, influencing cellular responses.

Case Studies

• Antimicrobial Study : A study evaluated the antimicrobial efficacy of similar thiazepane derivatives against Gram-positive and Gram-negative bacteria using disk diffusion methods. Results indicated significant inhibition zones, suggesting strong antibacterial properties.
• In Vitro Antioxidant Activity : The DPPH assay was employed to assess the antioxidant capacity of related compounds. The IC50 values demonstrated that these compounds effectively reduced DPPH radicals, indicating promising antioxidant potential.
• Enzyme Inhibition Assay : A pancreatic lipase inhibition assay was conducted using synthesized derivatives of thiazepane compounds. The results showed that certain derivatives exhibited inhibition comparable to standard drugs like Orlistat.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound is compared below with two analogs from recent literature (Table 1).

Table 1: Structural and Physicochemical Comparison

Parameter	Target Compound	1-(7-(2-Fluorophenyl)-1,1-dioxido-1,4-thiazepan-4-yl)-2-(pyridin-3-yl)ethanone	1-(7-(Furan-2-yl)-1,4-thiazepan-4-yl)-2-(m-tolyl)ethanone
Substituents	Furan-2-yl, pyridin-3-yl	2-Fluorophenyl, pyridin-3-yl, sulfone group	Furan-2-yl, m-tolyl
Molecular Formula	C₁₇H₁₉N₂O₂S (inferred)	C₁₈H₁₉FN₂O₃S	C₁₈H₂₁NO₂S
Molecular Weight	~315.4 g/mol	362.4 g/mol	315.4 g/mol
Key Functional Groups	Thiazepane, furan, pyridine	Thiazepane sulfone, fluorophenyl, pyridine	Thiazepane, furan, methylbenzene
Reported Properties	N/A	N/A (density, boiling point, melting point)	N/A (density, boiling point, melting point)

Structural and Electronic Differences

• Substituent Effects: The fluorophenyl-sulfone analog exhibits increased molecular weight (362.4 g/mol) due to the electronegative fluorine atom and sulfone group.

• Heterocyclic Core :

  • The thiazepane ring in all three compounds provides conformational flexibility, but the sulfone group in the fluorophenyl derivative introduces rigidity and electronic effects (e.g., resonance stabilization).

Research Findings and Implications

• Synthetic Challenges: Limited data on synthetic routes for the target compound exist, though analogs like those in Table 1 are synthesized via nucleophilic substitutions or cyclization reactions involving malononitrile or ethyl cyanoacetate .
• The fluorophenyl-sulfone analog may exhibit enhanced metabolic stability due to fluorine’s electron-withdrawing effects.

• Computational Insights : Molecular docking or QSAR studies could elucidate how substituents influence target binding. For example, the pyridin-3-yl group’s nitrogen may interact with catalytic residues in enzyme active sites, while furan’s oxygen could mediate solubility.